3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: (2-chlorophenyl)-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23ClN6O/c1-14-15(2)25-28(16(14)3)20-9-8-19(23-24-20)26-10-12-27(13-11-26)21(29)17-6-4-5-7-18(17)22/h4-9H,10-13H2,1-3H3
• InChI Key: INRQYGMCLFKTBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Cl)C
• Molecular Formula: C21H23ClN6O
• Molecular Weight: 410.9 g/mol

Description

The compound “3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine” is a chemically synthesized molecule. It is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. The process includes the intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA). The amidrazones themselves were synthesized via direct interaction of the appropriate hydrazonoyl chlorides with the corresponding N-substituted piperazine in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups. The structure was confirmed by elemental analyses, 1H-NMR, 13C-NMR, and ESI-HRMS spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include intramolecular cyclization and direct interaction of hydrazonoyl chlorides with N-substituted piperazine.

Scientific Research Applications

Anti-Tubercular Activity

F2318-0192: has garnered attention as a potential anti-tubercular agent. In a study by Singireddi et al., novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were synthesized and evaluated against Mycobacterium tuberculosis H37Ra. Notably, compounds 6a, 6e, 6h, 6j, and 6k from Series-I, along with compound 7e from Series-II, demonstrated significant activity, with inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM. .

Plant Hormone Analog

Indole derivatives play crucial roles in plant biology. Interestingly, F2318-0192 contains an indole moiety. Specifically, indole-3-acetic acid (IAA), a natural plant hormone, is produced from tryptophan degradation. .

Antibacterial Properties

In vitro antibacterial studies have been conducted using F2318-0192 and its derivatives. The compound exhibited activity against clinically important bacteria, including Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Enterococcus faecalis. .

Motor Efficiency Modeling

Beyond its biological applications, F2318-0192 has relevance in engineering. For instance, in the context of Electric Vehicles (EVs), Permanent Magnet Synchronous Motors (PMSMs) are critical components. Researchers have developed an Efficiency Map Model tailored for PMSMs, aiming to enhance EV simulation accuracy. .

Future Directions

The compound and its related series show significant activity against Mycobacterium tuberculosis H37Ra, suggesting potential for further development as anti-tubercular agents. Future research could focus on optimizing the synthesis process, further investigating the mechanism of action, and conducting more extensive safety and efficacy tests.